4-[Chloro(difluoro)methyl]-2-hydroxy-6-methylnicotinonitrile

• IUPAC Name: 4-[chloro(difluoro)methyl]-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C8H5ClF2N2O/c1-4-2-6(8(9,10)11)5(3-12)7(14)13-4/h2H,1H3,(H,13,14)
• InChI Key: QZXBDQQTWVASPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C#N)C(F)(F)Cl
• Molecular Formula: C8H5ClF2N2O
• Molecular Weight: 218.59 g/mol

Description

4-[Chloro(difluoro)methyl]-2-hydroxy-6-methylnicotinonitrile, or CMHN, is a small molecule that has been used in a variety of scientific research applications. It is a synthetic derivative of nicotinonitrile, which is a naturally occurring compound found in tobacco. CMHN is a versatile compound that has been used in a variety of experiments, including biochemical, physiological, and pharmacological studies.

Scientific Research Applications

CMHN has been used in a variety of scientific research applications. It has been used as a model compound in biochemical and physiological studies to study the effects of small molecules on cellular processes. It has also been used in pharmacological studies to study the effects of drugs on the body. CMHN has been used to study the mechanisms of action of drugs, such as the inhibition of enzymes, the binding of drugs to receptors, and the effects of drugs on the body. Additionally, CMHN has been used in the synthesis of other compounds, such as drugs and other small molecules.

Mechanism of Action

The mechanism of action of CMHN is not well understood, but it is thought to involve the binding of the compound to specific proteins in the body. CMHN binds to proteins in the body, which then leads to the activation or inhibition of certain cellular processes. For example, CMHN has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which can lead to an increased concentration of the drug in the body. Additionally, CMHN has been shown to bind to receptors in the body, which can lead to the activation or inhibition of certain cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMHN are not well understood, but it is thought to have a variety of effects on the body. CMHN has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which can lead to an increased concentration of the drug in the body. Additionally, CMHN has been shown to bind to receptors in the body, which can lead to the activation or inhibition of certain cellular processes. CMHN has also been shown to have anti-inflammatory effects, as well as effects on the immune system.

Advantages and Limitations for Lab Experiments

CMHN is a useful compound for laboratory experiments due to its versatility and ease of synthesis. It is a stable compound that can be stored for long periods of time, making it ideal for long-term experiments. Additionally, CMHN can be synthesized in a variety of ways, making it easy to obtain for laboratory experiments. However, CMHN can be toxic at high concentrations, so it is important to use caution when working with the compound. Additionally, CMHN is not soluble in water, so it must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for CMHN research. One potential direction is to further explore the mechanisms of action of CMHN and its effects on the body. Additionally, CMHN could be used in the synthesis of other small molecules, such as drugs and other compounds. Furthermore, CMHN could be used in the development of new drugs, as well as in the development of new methods for drug delivery. Finally, CMHN could be used to study the effects of small molecules on cellular processes, such as gene expression and signal transduction.

Synthesis Methods

CMHN can be synthesized in several ways. One method is to use a Grignard reaction to produce the compound. In this method, a Grignard reagent is formed by reacting a halogenated hydrocarbon with magnesium metal in an ether solvent. The Grignard reagent is then reacted with 2-hydroxy-6-methylnicotinonitrile to form CMHN. Another method is to use a palladium-catalyzed coupling reaction, which involves the reaction of a halogenated hydrocarbon and a 2-hydroxy-6-methylnicotinonitrile in the presence of a palladium catalyst. This method produces a higher yield of CMHN than the Grignard reaction.